Cas no 1421525-47-4 (5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzene-1-sulfonamide
• CAS No: 1421525-47-4
• MF: C₁₈H₂₀ClNO₄S
• MW: 381.87370300293
• CID: 5983601
• PubChem ID: 71788818
• Update Time: 2025-10-15

5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzene-1-sulfonamide
• 1421525-47-4
• AKOS024538329
• F6200-3771
• 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzenesulfonamide

• Inchi： 1S/C18H20ClNO4S/c1-24-16-10-9-15(19)11-17(16)25(22,23)20-12-18(21,14-7-8-14)13-5-3-2-4-6-13/h2-6,9-11,14,20-21H,7-8,12H2,1H3
• InChI Key： NZDQFCBLYDHSKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(NCC(C1C=CC=CC=1)(C1CC1)O)(=O)=O)OC

Computed Properties

• Exact Mass: 381.0801570g/mol
• Monoisotopic Mass: 381.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzene-1-sulfonamide

Comprehensive Overview of 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzene-1-sulfonamide (CAS No. 1421525-47-4)

The compound 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzene-1-sulfonamide (CAS No. 1421525-47-4) is a sulfonamide derivative with a unique structural framework, combining a chloro-substituted benzene ring, a methoxy group, and a cyclopropyl-hydroxy-phenyl moiety. This molecular architecture makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. Its sulfonamide group is a key pharmacophore, often associated with enzyme inhibition and receptor modulation, which aligns with current trends in drug discovery targeting metabolic and inflammatory pathways.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are exploring 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzene-1-sulfonamide for potential applications in small-molecule therapeutics, especially in areas like kinase inhibition and GPCR modulation. These targets are highly relevant to contemporary studies on cancer, neurodegenerative diseases, and autoimmune disorders, which dominate scientific literature and search engine queries. The compound's hydroxy and cyclopropyl groups further enhance its metabolic stability, a critical factor in drug-likeness and ADME profiling.

The synthesis of CAS No. 1421525-47-4 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution, which are frequently discussed in academic and industrial forums. Its methoxybenzene core is reminiscent of natural product scaffolds, attracting attention from researchers working on bioinspired drug design. Additionally, the chloro substituent introduces electron-withdrawing properties, influencing the compound's electronic distribution and binding affinity—topics often searched by computational chemists and molecular modelers.

From an industrial perspective, 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzene-1-sulfonamide is also evaluated for its potential in crop protection formulations. The sulfonamide class has historically been employed in herbicides and fungicides, and this compound's structural features may offer advantages in pest resistance management, a hot topic in sustainable agriculture. Its phenyl-cyclopropyl segment could contribute to improved soil persistence and target specificity, addressing common challenges in agrochemical development.

Analytical characterization of CAS No. 1421525-47-4 typically employs techniques such as HPLC, NMR, and mass spectrometry, which are frequently queried by quality control professionals. The compound's chromatographic purity and stability under various conditions are critical parameters for regulatory submissions, reflecting the growing emphasis on ICH guidelines and GMP compliance in chemical manufacturing. These aspects are particularly relevant to audiences searching for analytical method validation or impurity profiling strategies.

In summary, 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzene-1-sulfonamide represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a valuable candidate for further investigation, particularly in contexts where molecular selectivity and bioactivity optimization are prioritized. As research continues, this compound may emerge as a key player in addressing unmet needs in precision medicine and green chemistry.